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Compound of Interest

Compound Name:
6-Methoxy-4-(morpholin-4-

yl)quinoline

CAS No.: 2097868-29-4

Cat. No.: B2618564

Get Quote

Application Note: Analytical Strategies for the Quantitation of 6-Methoxy-4-(morpholin-4-
yl)quinoline

Executive Summary
This guide details the analytical characterization and quantitation of 6-Methoxy-4-(morpholin-
4-yl)quinoline (MW: 244.29 g/mol ). This molecule features a quinoline core substituted with a

basic morpholine ring at position 4 and a methoxy group at position 6. It represents a common

scaffold in medicinal chemistry, particularly in the development of kinase inhibitors (e.g.,

PI3K/mTOR pathways) and anti-infectives.

The presence of the basic morpholine nitrogen (pKa ~8.3) and the quinoline nitrogen (pKa

~4.2) presents specific chromatographic challenges, primarily peak tailing due to interaction

with residual silanols. This protocol outlines two distinct approaches:

High-pH HPLC-UV: Optimized for purity assessment and potency assays, utilizing pH control

to neutralize the basic amine for superior peak symmetry.
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LC-MS/MS: Optimized for trace analysis (pharmacokinetics/impurities) using acidic mobile

phases compatible with positive mode electrospray ionization (ESI+).

Part 1: Chemical Properties & Handling
Chemical Formula: C₁₄H₁₆N₂O₂

Molecular Weight: 244.29 Da

Solubility: Soluble in DMSO, Methanol, and dilute aqueous acid. Sparingly soluble in neutral

water.

UV Absorbance: Strong absorbance maxima at 254 nm (quinoline π-π*) and 320-330 nm.

Basicity: The morpholine nitrogen is the primary protonation site.

Handling Precautions: Store solid reference standards at -20°C, desiccated. Stock solutions in

DMSO are stable for 3 months at -20°C. Avoid repeated freeze-thaw cycles.

Part 2: HPLC-UV Protocol (Purity & Potency)
Objective: Routine quality control, purity determination (>98%), and assay.

Method Rationale (Expertise): Traditional low-pH methods (using TFA/Formic acid) often result

in peak tailing for morpholine-containing compounds due to cation-exchange interactions with

the stationary phase. This method employs a High pH (pH 10) buffer. At pH 10, the morpholine

nitrogen (pKa ~8.3) is largely deprotonated (neutral), significantly reducing silanol interactions

and yielding sharp, symmetrical peaks.

Chromatographic Conditions:
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Parameter Specification

Column

Waters XBridge C18 or Phenomenex Gemini

NX-C18 (Hybrid particles required for high pH

stability)

Dimensions 150 x 4.6 mm, 3.5 µm or 5 µm

Mobile Phase A
10 mM Ammonium Bicarbonate in Water,

adjusted to pH 10.0 with Ammonium Hydroxide

Mobile Phase B Acetonitrile (HPLC Grade)

Flow Rate 1.0 mL/min

Column Temp 35°C

Detection
UV @ 254 nm (primary), 320 nm (secondary

confirmation)

Injection Vol 5 - 10 µL

Gradient Program:

Time (min) % Mobile Phase B Event

0.0 5 Equilibration

1.0 5 Hold

12.0 90 Linear Ramp

15.0 90 Wash

15.1 5 Re-equilibration

20.0 5 End

System Suitability Criteria:

Tailing Factor (T): < 1.3
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Theoretical Plates (N): > 5000

RSD (n=6): < 1.0% for area and retention time.

Part 3: LC-MS/MS Protocol (Trace Analysis)
Objective: Pharmacokinetic (PK) studies, trace impurity analysis, or cleaning verification (LOD

< 1 ng/mL).

Method Rationale: For mass spectrometry, volatile acidic buffers are required. While low pH

protonates the morpholine (causing potential tailing), we utilize a Charged Surface Hybrid

(CSH) column technology. These columns have a low-level positive surface charge that repels

the protonated amine, preventing secondary interactions and maintaining peak shape even in

formic acid.

MS/MS Parameters (ESI+):

Source: Electrospray Ionization (Positive Mode)[1]

Precursor Ion: [M+H]⁺ = 245.1 m/z

Quantifier Ion:158.1 m/z (Loss of morpholine ring; characteristic quinoline core fragment).

Qualifier Ion:213.1 m/z (Loss of methanol/methoxy or ring opening).

Chromatographic Conditions:

Parameter Specification

Column
Waters ACQUITY UPLC CSH C18 (2.1 x 50

mm, 1.7 µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B 0.1% Formic Acid in Acetonitrile

Flow Rate 0.4 mL/min

Gradient 5% B to 95% B over 3.0 minutes (Fast LC)
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Experimental Workflow Diagram:

Sample Source
(API or Plasma)

Sample Prep
(Dilution or PPT) Concentration?

HPLC-UV (pH 10)
Quantitation > 1 µg/mLHigh Conc

LC-MS/MS (ESI+)
Trace < 100 ng/mL

Trace/Bio
Data Analysis

(Linearity/Accuracy)

Click to download full resolution via product page

Caption: Decision tree for selecting the appropriate analytical workflow based on sample

concentration and matrix complexity.

Part 4: Sample Preparation Protocols
A. For Pharmaceutical Bulk (API)

Weighing: Accurately weigh 10 mg of 6-Methoxy-4-(morpholin-4-yl)quinoline.

Dissolution: Dissolve in 10 mL of Methanol (Stock A: 1 mg/mL).

Dilution: Dilute Stock A with Mobile Phase A to reach target concentration (e.g., 50 µg/mL for

UV).

Filtration: Filter through a 0.22 µm PTFE or Nylon syringe filter before injection.

B. For Biological Matrix (Plasma/Serum)
Aliquot: Transfer 50 µL of plasma to a centrifuge tube.

Precipitation: Add 150 µL of ice-cold Acetonitrile containing Internal Standard (e.g., Gefitinib-

d3 or a structural analog).

Vortex: Vortex vigorously for 30 seconds.

Centrifuge: Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer: Transfer 100 µL of the supernatant to an HPLC vial with insert.
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Injection: Inject 2-5 µL into the LC-MS/MS system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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